Cas no 2361812-61-3 (7-[4-Phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]-2-oxa-7-azaspiro[4.4]nonan-1-one)

• Product Name: 7-[4-Phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]-2-oxa-7-azaspiro[4.4]nonan-1-one
• CAS No: 2361812-61-3
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 6291020
• PubChem ID: 145905675
• Update Time: 2025-08-04

7-[4-Phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]-2-oxa-7-azaspiro[4.4]nonan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26606587
• 2361812-61-3
• Z3060840343
• 7-[4-phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]-2-oxa-7-azaspiro[4.4]nonan-1-one
• 7-[4-Phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]-2-oxa-7-azaspiro[4.4]nonan-1-one

• Inchi： 1S/C22H26N2O4/c1-2-18(25)23-13-9-22(10-14-23,17-6-4-3-5-7-17)19(26)24-12-8-21(16-24)11-15-28-20(21)27/h2-7H,1,8-16H2
• InChI Key： NNAUIKNIAJDWLW-UHFFFAOYSA-N
• SMILES： O1CCC2(C1=O)CCN(C(C1(C3C=CC=CC=3)CCN(C(C=C)=O)CC1)=O)C2

Computed Properties

• Exact Mass: 382.18925731g/mol
• Monoisotopic Mass: 382.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.9Ų

Additional information on 7-[4-Phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]-2-oxa-7-azaspiro[4.4]nonan-1-one

7-[4-Phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]-2-oxa-7-azaspiro[4.4]nonan-1-one: A Comprehensive Overview

CAS No 2361812-61-3 refers to the compound 7-[4-Phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]-2-oxa-7-azaspiro[4.4]nonan-1-one, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities.

The molecular structure of this compound is characterized by a spiro ring system, which consists of two fused rings sharing a single atom. The spiro structure is further modified by the presence of a piperidine ring, which introduces additional complexity and functionality to the molecule. The substituents on the piperidine ring, including the phenyl group and the propenoate ester group, play a crucial role in determining the compound's chemical reactivity and biological properties.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its structure. Researchers have also explored its potential as a precursor for drug development, particularly in the design of bioactive molecules with anti-inflammatory or anticancer properties.

The synthesis of CAS No 2361812-61-3 involves a multi-step process that includes nucleophilic substitution, condensation reactions, and ring-closing metathesis. These steps are carefully optimized to ensure high yields and purity of the final product. The use of transition metal catalysts, such as ruthenium-based catalysts, has been pivotal in achieving efficient ring formation during the synthesis.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes involved in inflammatory pathways. Its ability to inhibit cyclooxygenase (COX) enzymes suggests potential applications in the development of anti-inflammatory drugs. Furthermore, ongoing research is investigating its effects on cancer cell lines, with early results indicating selective cytotoxicity against certain tumor cells.

The structural versatility of 7-[4-Phenyl-1-(prop-2-enoyl)piperidine-4-carbonyl]-2-oxa-7-azaspiro[4.4]nonan-1-one makes it an attractive candidate for further exploration in medicinal chemistry. Its spiro structure provides a unique framework for attaching various functional groups, enabling the design of molecules with enhanced pharmacokinetic profiles.

In conclusion, CAS No 2361812613 represents a significant advancement in organic chemistry, offering new opportunities for drug discovery and material science. As research continues to uncover its full potential, this compound is poised to play a key role in the development of innovative therapeutic agents.